Anthracenemethanol

• CAS RN: 154397-44-1
• Molecular Formula: C15H12O
• Molecular Weight: 208.25 g/mol
• IUPAC Name: anthracen-1-ylmethanol
• InChI: InChI=1S/C15H12O/c16-10-14-7-3-6-13-8-11-4-1-2-5-12(11)9-15(13)14/h1-9,16H,10H2
• InChI Key: XCCCHWWMLSAIOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C=CC=C3CO

Description

Anthracenemethanol is a useful research compound. Its molecular formula is C15H12O and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 500 mL 2-neck flask equipped with condenser, addition funnel with N2 inlet and stirring bar was added 1-anthracenecarboxylic acid (15B, 6.88 g, 31 mmol) and dry THF (250 mL). To the addition funnel, was added a 1M solution of BH3 in THF (Aldrich, 50 mL, 50 mmol) via cannula. The BH3 solution was added over 1 h and the solution stirred overnight at RT. CH3OH was then added until H2 evolution ceased. H2O (5 mL) and then 1N HCl (5 mL) was added to the flask. The solvents were removed and then PhCH3 (100 mL) added to the flask. The PhCH3 was then also removed. The resulting solid was recrystallized from EtOAc/hexane to give 4.3 g (67%) of (1-anthracenyl)-methanol mp 124°-125°, (C, H), (lit. 124°-125°, S. Akiyama et al., Bull. Chem. Soc. Jap. 35 (1962)).